1-(4-Methoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone

• IUPAC Name: 1-(4-methoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C19H15N5O2S/c1-26-15-6-4-13(5-7-15)17(25)12-27-19-22-21-18-9-8-16(23-24(18)19)14-3-2-10-20-11-14/h2-11H,12H2,1H3
• InChI Key: WPBDWIQTXYGVPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NN=C3N2N=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C19H15N5O2S
• Molecular Weight: 377.4 g/mol

Description

1-(4-Methoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C19H15N5O2S and its molecular weight is 377.42. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Compounds similar to "1-(4-Methoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone" serve as critical intermediates in the synthesis of a wide array of heterocyclic compounds. These intermediates are pivotal for the development of thiophene, oxazole, triazole, pyrimidine, pyridine, quinolone, coumarin, imidazopyrimidine, pyridoimidazole, and triazolo[1,5-a] pyridine derivatives. Such synthetic routes have been explored due to their potential for biological and medicinal applications, highlighting the compound's versatility in drug discovery and development processes (Salem et al., 2021).

Antioxidant and Anticancer Activity

Research has demonstrated that derivatives of "1-(4-Methoxyphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone" exhibit significant antioxidant and anticancer activities. Novel derivatives bearing various moieties such as semicarbazide, thiosemicarbazide, thiadiazole, and triazolone have been synthesized and tested for their biological activities. Some of these derivatives displayed antioxidant activity superior to well-known antioxidants like ascorbic acid and showed potent anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, indicating their potential as therapeutic agents for treating cancer (Tumosienė et al., 2020).

Herbicidal Activity

The application of related compounds in agriculture, specifically as herbicides, has been explored. Substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds have been prepared and found to possess excellent herbicidal activity across a broad spectrum of vegetation at low application rates. This suggests the potential of these compounds to be developed into effective herbicides, contributing to agricultural pest management solutions (Moran, 2003).